Cas no 1807058-34-9 (3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile)

• Product Name: 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile
• CAS No: 1807058-34-9
• MF: C₁₀H₈BrF₂NO
• MW: 276.077428817749
• CID: 4972035
• Update Time: 2025-07-25

3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile

• Inchi： 1S/C10H8BrF2NO/c11-8-5-1-3-7(4-2-6-14)9(8)15-10(12)13/h1,3,5,10H,2,4H2
• InChI Key： ASFYFYLUVPPQHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC(F)F)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 3.5
• Topological Polar Surface Area: 33

Additional information on 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile

Professional Introduction to 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile (CAS No. 1807058-34-9)

3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile, with the CAS number 1807058-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex aromatic structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties, characterized by the presence of both bromo and difluoromethoxy substituents, make it a valuable building block for developing novel therapeutic agents.

The molecular structure of 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile consists of a phenyl ring substituted at the 3-position with a bromine atom and at the 2-position with a difluoromethoxy group. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly influential in its reactivity and potential applications. The nitrile functional group at the propyl chain further enhances its utility as a synthetic precursor, enabling diverse chemical transformations that can lead to the development of structurally diverse drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing bromo and difluoromethoxy moieties. These substituents are known to enhance metabolic stability and binding affinity to biological targets, making them particularly attractive for drug discovery efforts. 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile has been investigated in several preclinical studies as a precursor for molecules targeting various disease pathways, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By serving as a scaffold for designing kinase inhibitors, 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile has been utilized to develop molecules with potent inhibitory activity against specific kinases. For instance, derivatives of this compound have shown promising results in inhibiting tyrosine kinases, which are overexpressed in certain types of cancer.

The incorporation of both bromo and difluoromethoxy groups into the phenyl ring provides additional opportunities for fine-tuning the pharmacological properties of derived compounds. The bromine atom can participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, allowing for further functionalization and diversification of the molecular structure. Meanwhile, the difluoromethoxy group can enhance lipophilicity and binding interactions with biological targets, improving overall drug efficacy.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile. By leveraging machine learning algorithms and molecular modeling techniques, researchers have been able to predict the biological activity of various analogs with high accuracy. This approach has not only accelerated the discovery process but also provided insights into structure-activity relationships (SAR), guiding the optimization of lead compounds towards higher potency and selectivity.

The synthesis of 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to ensure high yield and purity. However, recent developments in synthetic methodology have introduced more efficient strategies for constructing this intermediate. For example, catalytic methods employing transition metal complexes have been employed to streamline key transformations, reducing both reaction times and waste generation.

In conclusion, 3-(3-Bromo-2-(difluoromethoxy)phenyl)propanenitrile (CAS No. 1807058-34-9) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation therapeutic agents.